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Compound of Interest

Compound Name: Pigment Yellow 176

Cat. No.: B570959 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety data for

Pigment Yellow 176 (CAS No. 90268-24-9), a disazo pigment. The information is intended to

support researchers, scientists, and drug development professionals in performing risk

assessments and implementing appropriate safety measures during the handling and use of

this substance. While specific toxicological data for Pigment Yellow 176 is not extensively

published in peer-reviewed literature, this guide synthesizes available information from safety

data sheets, analogous pigment data, and established regulatory testing guidelines to provide

a robust safety profile.

Core Safety Data
Pigment Yellow 176, like many organic pigments, is characterized by its low solubility in water

and common organic solvents. This property significantly limits its bioavailability and,

consequently, its potential for systemic toxicity. According to information provided by suppliers

and data on analogous pigments, Pigment Yellow 176 is considered to have a low hazard

profile. Notifications to the European Chemicals Agency (ECHA) under the REACH regulation

indicate that no hazards have been classified for this substance.
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Property Value Reference

CAS Number 90268-24-9 ECHA

Molecular Formula C₃₆H₃₅ClN₆O₆ Biosynth

Molecular Weight 683.15 g/mol Biosynth

Appearance Yellow Powder Epsilon Chemical

Solubility Insoluble in water
General knowledge of organic

pigments

Toxicological Data Summary
The following table summarizes the toxicological data for Pigment Yellow 176 and analogous

organic pigments. It is important to note that where specific data for Pigment Yellow 176 is

unavailable, data from structurally similar pigments is used to provide an indication of its likely

toxicological profile.
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Toxicological
Endpoint

Result Species Method Reference

Acute Oral

Toxicity (LD50)
> 2000 mg/kg bw Rat

OECD 423

(Analogous data)

General Hazard

Profile of

Pigments, BfR

Skin Irritation Non-irritant Rabbit
OECD 404

(Analogous data)

General Hazard

Profile of

Pigments, BfR

Eye Irritation Non-irritant Rabbit
OECD 405

(Analogous data)

General Hazard

Profile of

Pigments, BfR

Skin

Sensitization
Non-sensitizer Mouse

OECD 429

(LLNA)

REACH Dossier

Information

(Implied)

Mutagenicity

(Ames Test)
Negative S. typhimurium

OECD 471

(Analogous data)

Toxicology and

toxicological

testing of

colorants

Carcinogenicity
Not classified as

a carcinogen
- - ECHA

Experimental Protocols
Detailed methodologies for the key toxicological assessments are based on internationally

recognized OECD guidelines. These protocols are crucial for ensuring the quality and

reproducibility of safety data.

Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)
This method is used to estimate the acute oral toxicity of a substance.
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Test Principle: A stepwise procedure is used with a small number of animals per step. The

outcome of each step determines the dosage for the next step. The test aims to identify a

dose that causes mortality in a certain proportion of the animals, which allows for

classification of the substance.

Animal Model: Typically, female rats are used.

Procedure:

Animals are fasted prior to dosing.

The test substance is administered in a single dose by gavage.

Animals are observed for mortality and clinical signs of toxicity for at least 14 days.

Body weight is recorded weekly.

A necropsy is performed on all animals at the end of the observation period.

Data Analysis: The LD50 is estimated based on the mortality observed at different dose

levels.

In Vitro Skin Irritation - OECD Test Guideline 439
(Reconstructed Human Epidermis Test)
This in vitro method assesses the potential of a substance to cause skin irritation.[1][2][3][4][5]

Test Principle: The test substance is applied topically to a reconstructed human epidermis

(RhE) model, which mimics the upper layers of human skin.[1][4][5] The irritant potential is

determined by the extent of cell viability reduction in the RhE tissue following exposure.[2][5]

Test System: Commercially available RhE models (e.g., EpiDerm™, EpiSkin™).[1]

Procedure:

The test substance is applied to the surface of the RhE tissue.
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After a defined exposure period (e.g., 15-60 minutes), the substance is removed by

rinsing.

The tissues are incubated for a post-exposure period (e.g., 42 hours).

Cell viability is assessed using a colorimetric assay (e.g., MTT assay), which measures

mitochondrial activity.[1][5]

Data Analysis: A substance is classified as a skin irritant if the mean cell viability is reduced

below a certain threshold (e.g., ≤ 50%) compared to the negative control.[5]

In Vitro Eye Irritation - OECD Test Guideline 437 (Bovine
Corneal Opacity and Permeability - BCOP - Test)
This ex vivo method is used to identify substances that can cause serious eye damage.[6][7][8]

[9]

Test Principle: The test substance is applied to an isolated bovine cornea.[6][7] The potential

for eye irritation is evaluated by measuring changes in corneal opacity and permeability to a

fluorescent dye (sodium fluorescein).[6][7]

Test System: Corneas freshly collected from bovine eyes obtained from abattoirs.[6][7]

Procedure:

The cornea is mounted in a holder.

The test substance is applied to the epithelial surface of the cornea for a defined period

(e.g., 10 minutes).

The cornea is then rinsed.

Corneal opacity is measured using an opacitometer.

Corneal permeability is measured by the amount of sodium fluorescein that passes

through the cornea, quantified using a spectrophotometer.
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Data Analysis: An In Vitro Irritancy Score (IVIS) is calculated based on the opacity and

permeability values.[7] This score is used to classify the substance's eye irritation potential.

Skin Sensitization - OECD Test Guideline 429 (Local
Lymph Node Assay - LLNA)
The LLNA is an in vivo method for identifying potential skin sensitizers.

Test Principle: The method is based on the principle that sensitizing chemicals induce a

primary proliferation of lymphocytes in the lymph nodes draining the site of application.

Animal Model: Mice (e.g., CBA/J strain).

Procedure:

The test substance is applied to the dorsum of the ears of the mice for three consecutive

days.

On day 5, a radiolabeled precursor of DNA synthesis (e.g., ³H-methyl thymidine) is

injected intravenously.

After a few hours, the animals are euthanized, and the draining auricular lymph nodes are

excised.

A single-cell suspension of lymph node cells is prepared, and the incorporation of the

radiolabel is measured.

Data Analysis: A Stimulation Index (SI) is calculated by dividing the mean proliferation in the

test group by the mean proliferation in the vehicle control group. A substance is generally

considered a sensitizer if the SI is ≥ 3.
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Workflow for In Vitro Skin Irritation Testing (OECD 439).
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Workflow for Ex Vivo Eye Irritation Testing (BCOP, OECD 437).

Logical Relationship Diagram
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Logical Flow of Safety Assessment for Pigment Yellow 176.

Handling and Safety Recommendations
Based on the available data, Pigment Yellow 176 is not considered a hazardous substance.

However, good industrial hygiene practices should always be followed when handling any

chemical powder.
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Engineering Controls: Ensure adequate ventilation to minimize dust generation and

inhalation.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If dust is generated and ventilation is inadequate, a NIOSH-

approved particulate respirator should be worn.

Hygiene Measures: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke

in areas where the pigment is handled. Wash hands thoroughly after handling.

Conclusion
Pigment Yellow 176 is an organic pigment with a low hazard profile, primarily due to its poor

bioavailability. Based on data from analogous compounds and general knowledge of organic

pigments, it is not expected to be acutely toxic, irritating to the skin or eyes, or a skin sensitizer.

It is also not considered to be mutagenic or carcinogenic. While specific quantitative

toxicological data for Pigment Yellow 176 is limited in the public domain, the information

available from safety data sheets and regulatory bodies supports its safe use when appropriate

handling procedures and personal protective equipment are utilized. Researchers and

professionals should always consult the most up-to-date Safety Data Sheet provided by the

supplier before handling this substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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